Cas no 128426-90-4 (Benzoic acid, 2,4,5-trifluoro-3-(trifluoromethoxy)-)

Benzoic acid, 2,4,5-trifluoro-3-(trifluoromethoxy)- structure
128426-90-4 structure
Product Name:Benzoic acid, 2,4,5-trifluoro-3-(trifluoromethoxy)-
CAS No:128426-90-4
MF:C8H2F6O3
MW:260.090103626251
MDL:MFCD00153201
CID:1222571
PubChem ID:18985350
Update Time:2025-09-23

Benzoic acid, 2,4,5-trifluoro-3-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,4,5-trifluoro-3-(trifluoromethoxy)-
    • 2,4,5-Trifluoro-3-methoxy-benzoic acid
    • 128426-90-4
    • 2,4,5-trifluoro-3-(trifluoromethoxy)benzoic acid
    • 2,4,5-trifluoro-3-trifluoromethoxybenzoic acid
    • SCHEMBL7813771
    • MDL: MFCD00153201
    • Inchi: 1S/C8H2F6O3/c9-3-1-2(7(15)16)4(10)6(5(3)11)17-8(12,13)14/h1H,(H,15,16)
    • InChI Key: HCKYUSPOBKEWJX-UHFFFAOYSA-N
    • SMILES: FC1C(C(=O)O)=CC(=C(C=1OC(F)(F)F)F)F

Computed Properties

  • Exact Mass: 259.99081289g/mol
  • Monoisotopic Mass: 259.99081289g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.5Ų

Benzoic acid, 2,4,5-trifluoro-3-(trifluoromethoxy)- Pricemore >>

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